molecular formula C12H15F3N2O B8701391 1-[4-(2,2,2-Trifluoroethoxy)phenyl]piperazine CAS No. 823197-53-1

1-[4-(2,2,2-Trifluoroethoxy)phenyl]piperazine

Cat. No.: B8701391
CAS No.: 823197-53-1
M. Wt: 260.26 g/mol
InChI Key: HPSPMCQNULMOEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[4-(2,2,2-Trifluoroethoxy)phenyl]piperazine is a useful research compound. Its molecular formula is C12H15F3N2O and its molecular weight is 260.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

823197-53-1

Molecular Formula

C12H15F3N2O

Molecular Weight

260.26 g/mol

IUPAC Name

1-[4-(2,2,2-trifluoroethoxy)phenyl]piperazine

InChI

InChI=1S/C12H15F3N2O/c13-12(14,15)9-18-11-3-1-10(2-4-11)17-7-5-16-6-8-17/h1-4,16H,5-9H2

InChI Key

HPSPMCQNULMOEN-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1)C2=CC=C(C=C2)OCC(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Crude tert-butyl 4-[4-(2,2,2-trifluoroethoxy)phenyl]piperazine-1-carboxylate (32.47 g, approx 57 mmol) was dissolved in DCM (300 ml) and TFA (69 mL) was added. The reaction was stirred at room temperature overnight then evaporated to dryness, azeotroping with toluene. The residue was partitioned between DCM and saturated sodium bicarbonate solution. The organic phase was separated, dried (MgSO4), filtered and concentrated to yield 1-[4-(2,2,2-trifluoroethoxy)phenyl]piperazine as a solid (13.48 g, 91%)
Quantity
32.47 g
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One
Name
Quantity
69 mL
Type
reactant
Reaction Step Two

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